Cas no 1803715-42-5 (1-(4-(Chloromethyl)-3-methylphenyl)propan-1-one)

• Product Name: 1-(4-(Chloromethyl)-3-methylphenyl)propan-1-one
• CAS No: 1803715-42-5
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5005374
• Update Time: 2025-07-22

1-(4-(Chloromethyl)-3-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Chloromethyl)-3-methylphenyl)propan-1-one

• Inchi： 1S/C11H13ClO/c1-3-11(13)9-4-5-10(7-12)8(2)6-9/h4-6H,3,7H2,1-2H3
• InChI Key： BECGRCCISYCINN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(CC)=O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 1-(4-(Chloromethyl)-3-methylphenyl)propan-1-one

Introduction to 1-(4-(Chloromethyl-3-methylphenyl)propan-1-one) and Its Applications in Modern Chemical Research

1-(4-(Chloromethyl-3-methylphenyl)propan-1-one) (CAS No. 1803715-42-5) is a significant compound in the realm of organic chemistry, particularly in the synthesis of complex molecules and pharmaceutical intermediates. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile reactivity and potential applications in various scientific domains. The presence of both chloromethyl and methylphenyl substituents makes it a valuable building block for further functionalization, enabling the development of novel chemical entities.

The chloromethyl group is a key feature that enhances the electrophilicity of the molecule, making it susceptible to nucleophilic attack. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl systems. These biaryl structures are prevalent in many biologically active compounds, including certain pharmaceuticals and agrochemicals. The methylphenyl moiety, on the other hand, contributes to the steric and electronic environment of the molecule, influencing its interactions with other functional groups and biological targets.

In recent years, 1-(4-(Chloromethyl-3-methylphenyl)propan-1-one) has been explored in the context of drug discovery and development. Its structural motifs are reminiscent of several known pharmacophores that exhibit desirable biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify both the chloromethyl and methylphenyl groups allows researchers to fine-tune the properties of these derivatives, optimizing them for specific biological targets.

The synthesis of 1-(4-(Chloromethyl-3-methylphenyl)propan-1-one) involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the reaction of 3-methylbenzaldehyde with formaldehyde followed by chlorination, leading to the formation of the desired intermediate. Subsequent condensation reactions can then be employed to introduce the propanone moiety. These synthetic strategies underscore the compound's role as a versatile intermediate in organic synthesis.

The compound's reactivity also makes it a valuable tool in materials science. For example, it has been used in the preparation of polymers and coatings where its ability to undergo polymerization reactions is exploited. The incorporation of functional groups into these materials can lead to novel properties such as enhanced durability or biodegradability. This versatility underscores the broad applicability of 1-(4-(Chloromethyl-3-methylphenyl)propan-1-one) across different scientific disciplines.

In conclusion, 1-(4-(Chloromethyl-3-methylphenyl)
 
 propan-1-one
) (CAS No. 1803715-42-5) is a multifaceted compound with significant implications in chemical research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules, particularly in pharmaceuticals and materials science. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of organic chemistry innovation.